3-(1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide

• IUPAC Name: 3-[1-[2-(3-chloroanilino)-2-oxoethyl]-2,4-dioxoquinazolin-3-yl]-N-(furan-2-ylmethyl)propanamide
• InChI: InChI=1S/C24H21ClN4O5/c25-16-5-3-6-17(13-16)27-22(31)15-29-20-9-2-1-8-19(20)23(32)28(24(29)33)11-10-21(30)26-14-18-7-4-12-34-18/h1-9,12-13H,10-11,14-15H2,(H,26,30)(H,27,31)
• InChI Key: UAUQAQSPQZIQMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C(=O)N2CC(=O)NC3=CC(=CC=C3)Cl)CCC(=O)NCC4=CC=CO4
• Molecular Formula: C24H21ClN4O5
• Molecular Weight: 480.9 g/mol
• CAS No.: 899909-99-0

Description

3-(1-(2-((3-chlorophenyl)amino)-2-oxoethyl)-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)-N-(furan-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C24H21ClN4O5 and its molecular weight is 480.91. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Properties

Research on derivatives of quinazolinones, which include the compound , has revealed notable antimicrobial and antifungal properties. A study by Desai, Shihora, and Moradia (2007) reported on the synthesis of new quinazolines with potential as antimicrobial agents, highlighting their efficacy against bacteria like Escherichia coli and fungi like Candida albicans (Desai, Shihora, & Moradia, 2007). Similarly, Patel and Shaikh (2011) also synthesized novel quinazolinone derivatives and evaluated them for antimicrobial activity, with some compounds showing significant effects (Patel & Shaikh, 2011).

Antitumor and Anticancer Activity

Al-Suwaidan et al. (2016) synthesized a series of quinazolinones and assessed their antitumor activity, with certain compounds demonstrating substantial efficacy against cancer cell lines (Al-Suwaidan et al., 2016). Tumosienė et al. (2020) also reported on the anticancer activity of quinazolinone derivatives, finding some compounds to be particularly effective against specific cancer cell lines (Tumosienė et al., 2020).

Anticonvulsant Activity

A study by El Kayal et al. (2019) focused on the synthesis and evaluation of quinazolinone derivatives for anticonvulsant activity. They identified compounds that showed promise in experimental models of epilepsy (El Kayal et al., 2019).

Anti-Inflammatory and Analgesic Properties

Research by Debnath and Manjunath (2011) synthesized quinazolinone derivatives and evaluated them for anti-inflammatory and analgesic activities, indicating moderate effects in these areas (Debnath & Manjunath, 2011). Farag et al. (2012) also synthesized quinazolinone derivatives and assessed them for similar properties, confirming their potential as anti-inflammatory and analgesic agents (Farag et al., 2012).

Pro-Drug System for Cancer Therapy

Berry et al. (1997) explored the use of furanylmethyl group derivatives in pro-drug systems for cancer therapy, indicating the potential for selective release of therapeutic drugs in hypoxic solid tumors (Berry et al., 1997).